Cas no 136765-50-9 (5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-(methyl-d3)- (9CI))

5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-(methyl-d3)- (9CI) Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-(methyl-d3)- (9CI)
• PROTRIPTYLINE-D3
• 5H-Dibenzoa,dcycloheptene-5-propanamine, N-(methyl-d3)-
• MLINMETHANOL
• PROTRIPTYLINE-D3,100
• PROTRIPTYLINE-D3,100/MLINMETHANOL
• +Expand

• InChIKey： BWPIARFWQZKAIA-UHFFFAOYSA-N
• Inchi： 1S/C19H21N/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-10,12-13,19-20H,6,11,14H2,1H3
• SMILES： C(C1C2C=CC=CC=2C=CC2=CC=CC=C12)CCNC([H])([H])[H]

Computed Properties

• Exact Mass: 269.20515
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 266.186
• Heavy Atom Count: 20
• Complexity: 296
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 4.69280
• PSA: 12.03